Cas no 61687-50-1 (Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo-)

• Product Name: Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo-
• CAS No: 61687-50-1
• MF: C₁₅H₁₂Br₄
• MW: 511.871781349182
• CID: 470002
• PubChem ID: 19365066
• Update Time: 2025-04-19

Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[(1-methylethylidene)]bis[3,5-dibromo-
• 1,3-dibromo-5-[2-(3,5-dibromophenyl)propan-2-yl]benzene
• 61687-50-1
• DTXSID40598395
• 1,1'-(Propane-2,2-diyl)bis(3,5-dibromobenzene)
• SCHEMBL8141537

• Inchi： 1S/C15H12Br4/c1-15(2,9-3-11(16)7-12(17)4-9)10-5-13(18)8-14(19)6-10/h3-8H,1-2H3
• InChI Key： PPLWWHPHTLOXOE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C)(C)C1C=C(C=C(C=1)Br)Br)Br

Computed Properties

• Exact Mass: 507.76716
• Monoisotopic Mass: 507.76725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0